Cas no 10588-98-4 (Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide)
![Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide structure](https://www.kuujia.com/scimg/cas/10588-98-4x500.png)
10588-98-4 structure
Product name:Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide
Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide
- N'-p-Toluolsulfonyl-n-butyrylhydrazid
- AK-30651
- N-p-Toluolsulfonyl-N'-(2-brom-phenyl)-hydrazin
- N-(4-Methylbenzene-1-sulfonyl)butanehydrazonic acid
- NSC-22609
- DTXSID70909778
- NSC22609
- 10588-98-4
-
- Inchi: InChI=1S/C11H16N2O3S/c1-3-4-11(14)12-13-17(15,16)10-7-5-9(2)6-8-10/h5-8,13H,3-4H2,1-2H3,(H,12,14)
- InChI Key: RUGLJMRPLNULSE-UHFFFAOYSA-N
- SMILES: CCCC(NNS(C1=CC=C(C)C=C1)(=O)=O)=O
Computed Properties
- Exact Mass: 256.08828
- Monoisotopic Mass: 256.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.21
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.537
- PSA: 75.27
- LogP: 2.96720
Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide Related Literature
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Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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